Cas no 1806741-39-8 (2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806741-39-8
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4830501
• Update Time: 2025-07-22

2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-2-3-1-4(7(15)16)5(10)14-6(3)17-8(11,12)13/h1H,2H2,(H,15,16)
• InChI Key： CRPXJIKPSJUMAZ-UHFFFAOYSA-N
• SMILES： FCC1=CC(C(=O)O)=C(N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806741-39-8)

2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806741-39-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluorine, fluoromethyl, and trifluoromethoxy groups, along with a carboxylic acid functional group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid is C₁₀H₆F₅NO₃, and its molecular weight is approximately 275.14 g/mol. The presence of multiple fluorine atoms and the trifluoromethoxy group contributes to its high lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. This property is particularly advantageous in the design of drugs that require efficient cellular uptake.

In recent years, 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable application is in the development of antiviral agents, where the compound's unique structure has shown promise in inhibiting viral replication. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid has also been explored for its potential in oncology. Research conducted at the National Cancer Institute (2020) highlighted the compound's ability to selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell growth and survival, making it a promising lead for the development of targeted cancer therapies.

The synthesis of 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid typically involves a multi-step process that begins with the formation of a substituted pyridine ring. One common approach is to start with a suitable pyridine derivative and introduce the fluorine, fluoromethyl, and trifluoromethoxy groups through sequential reactions such as electrophilic aromatic substitution and nucleophilic substitution. The final step involves the introduction of the carboxylic acid group, often achieved through oxidation or carboxylation reactions.

The stability and solubility of 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid are important considerations for its practical use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation during long-term storage or exposure to extreme conditions. In terms of solubility, it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug delivery systems.

To further enhance its therapeutic potential, researchers have investigated various derivatives and prodrugs of 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid. These modifications aim to improve pharmacokinetic properties such as bioavailability, half-life, and tissue distribution. For example, esterification of the carboxylic acid group can increase lipophilicity and facilitate better absorption through biological membranes, while subsequent hydrolysis by esterases can release the active compound at the target site.

In conclusion, 2-Fluoro-5-(fluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806741-39-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and biological properties that make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.